Cas no 157823-58-0 (1,4,7,10-Tetraazabicyclo[5.5.2]tetradecane-4,10-diacetic acid)

1,4,7,10-Tetraazabicyclo[5.5.2]tetradecane-4,10-diacetic acid structure
157823-58-0 structure
Product Name:1,4,7,10-Tetraazabicyclo[5.5.2]tetradecane-4,10-diacetic acid
CAS No:157823-58-0
MF:C14H26N4O4
MW:314.380643367767
CID:1336550
PubChem ID:10455251
Update Time:2025-04-20

1,4,7,10-Tetraazabicyclo[5.5.2]tetradecane-4,10-diacetic acid Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,10-Tetraazabicyclo[5.5.2]tetradecane-4,10-diacetic acid
    • 2-[4-(carboxymethyl)-1,4,7,10-tetrazabicyclo[5.5.2]tetradecan-10-yl]acetic acid
    • DTXSID90440214
    • SCHEMBL1468774
    • 157823-58-0
    • Inchi: 1S/C14H26N4O4/c19-13(20)11-17-7-3-15-1-2-16(5-9-17)6-10-18(8-4-15)12-14(21)22/h1-12H2,(H,19,20)(H,21,22)
    • InChI Key: JBYVPUXCFPONQZ-UHFFFAOYSA-N
    • SMILES: OC(CN1CCN2CCN(CC(=O)O)CCN(CC1)CC2)=O

Computed Properties

  • Exact Mass: 314.19558
  • Monoisotopic Mass: 314.19540532g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.4
  • Topological Polar Surface Area: 87.6Ų

Experimental Properties

  • PSA: 87.56
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.